3-Iodo-2,2-dimethyl-1-propanol

• IUPAC Name: 3-iodo-2,2-dimethylpropan-1-ol
• InChI: InChI=1S/C5H11IO/c1-5(2,3-6)4-7/h7H,3-4H2,1-2H3
• InChI Key: MYGGQSNCIKRMLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)CI
• Molecular Formula: C5H11IO
• Molecular Weight: 214.04 g/mol

Description

3-Iodo-2,2-dimethyl-1-propanol is a halogenated tertiary alcohol with the molecular formula C₅H₁₁IO and an estimated molecular weight of 214.04 g/mol. Structurally, it features an iodine atom at the third carbon and two methyl groups at the second carbon of the propanol backbone. This compound is primarily utilized in organic synthesis, where the iodine substituent enhances its reactivity in nucleophilic substitution reactions.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key properties of 3-Iodo-2,2-dimethyl-1-propanol and its structural analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C, estimated)	Reactivity (Relative)	Key Hazards
3-Iodo-2,2-dimethyl-1-propanol	C₅H₁₁IO	214.04	~200–220	High	Potential toxicity, light sensitivity
3-Bromo-2,2-dimethyl-1-propanol	C₅H₁₁BrO	167.04	~180–200	Moderate	Data not available
3-Chloro-2,2-dimethyl-1-propanol	C₅H₁₁ClO	136.60	~160–180	Low-Moderate	Data not available
2,2-Dimethyl-1-propanol (Parent)	C₅H₁₂O	88.15	~120–140	Low	Flammable, dust explosion risk
3-Dimethylamino-1-propanol	C₅H₁₃NO	103.16	159	Variable	Corrosive, hazardous

Key Observations:

• Molecular Weight and Boiling Points : The iodine substituent increases molecular weight and boiling point compared to bromo, chloro, and parent analogs due to greater van der Waals forces.
• Reactivity : The weaker C-I bond in the iodo derivative makes it more reactive in nucleophilic substitutions compared to bromo (C-Br) and chloro (C-Cl) analogs.
• Hazards: The parent alcohol (2,2-dimethyl-1-propanol) poses flammability risks , while amino-substituted variants like 3-dimethylamino-1-propanol exhibit corrosivity .

Research Findings and Gaps

• Limited direct data on 3-Iodo-2,2-dimethyl-1-propanol highlight the need for experimental studies on its stability, toxicity, and synthetic applications.
• The bromo analog (3-Bromo-2,2-dimethyl-1-propanol) is well-documented structurally , but its reactivity profile in comparison to iodo and chloro derivatives remains understudied.